Cas no 916481-56-6 (1-4-(trifluoromethyl)cyclohexylethan-1-one)

1-4-(Trifluoromethyl)cyclohexylethan-1-one is a fluorinated cyclohexyl ketone derivative characterized by the presence of a trifluoromethyl group at the 4-position of the cyclohexane ring. This structural feature enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to improved binding affinity and selectivity in bioactive molecules, while the cyclohexyl scaffold provides conformational rigidity. The compound is typically utilized in the development of fluorinated analogs for drug discovery, particularly in CNS-targeting and anti-inflammatory applications. Its synthetic versatility allows for further functionalization, enabling the preparation of diverse derivatives for structure-activity relationship studies. Proper handling under inert conditions is recommended due to potential sensitivity to moisture or oxidation.

1-4-(trifluoromethyl)cyclohexylethan-1-one structure

916481-56-6 structure

Product Name:1-4-(trifluoromethyl)cyclohexylethan-1-one

CAS No:916481-56-6

MF:C₉H₁₃F₃O

MW:194.194133520126

MDL:MFCD21775950

CID:4314759

PubChem ID:66469040

Update Time:2025-10-29

1-4-(trifluoromethyl)cyclohexylethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-[4-(trifluoromethyl)cyclohexyl]-
- 1-(4-(trifluoromethyl)cyclohexyl)ethanone
- 1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one
- NE44480
- 1623803-77-9
- EN300-188751
- 1-[4-(trifluoromethyl)cyclohexyl]ethanone
- SCHEMBL12587405
- SCHEMBL17391740
- 1-(4-(TRIFLUOROMETHYL)CYCLOHEXYL)ETHAN-1-ONE
- 916481-56-6
- AKOS026743940
- SCHEMBL12513645
- AT29356
- SCHEMBL26408877
- GDSXNCNUMYZWGB-PRLRHMMRSA-N
- GDSXNCNUMYZWGB-ZKCHVHJHSA-N
- Z1276728278
- RLB48156
- AKOS015814472
- Rel-1-((1r,4r)-4-(trifluoromethyl)cyclohexyl)ethan-1-one
- 1-4-(trifluoromethyl)cyclohexylethan-1-one
- MDL： MFCD21775950
- Inchi： 1S/C9H13F3O/c1-6(13)7-2-4-8(5-3-7)9(10,11)12/h7-8H,2-5H2,1H3
- InChI Key： GDSXNCNUMYZWGB-UHFFFAOYSA-N
- SMILES： FC(C1CCC(C(C)=O)CC1)(F)F

Computed Properties

Exact Mass: 194.09184952g/mol
Monoisotopic Mass: 194.09184952g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 17.1Å²

1-4-(trifluoromethyl)cyclohexylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T899528-5mg	1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one	916481-56-6		5mg	$ 70.00	2022-06-02
TRC	T899528-10mg	1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one	916481-56-6		10mg	$ 95.00	2022-06-02
TRC	T899528-50mg	1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one	916481-56-6		50mg	$ 340.00	2022-06-02
AN HUI ZE SHENG Technology Co., Ltd.	CB000722850-1g	1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one	916481-56-6	95+%	1g	￥9244.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	CB000722850-5g	1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one	916481-56-6	95+%	5g	￥24863.00	2023-09-15
Enamine	EN300-188751-0.05g	1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one	916481-56-6	95%	0.05g	$268.0	2023-09-18
Enamine	EN300-188751-0.1g	1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one	916481-56-6	95%	0.1g	$400.0	2023-09-18
Enamine	EN300-188751-0.25g	1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one	916481-56-6	95%	0.25g	$572.0	2023-09-18
Enamine	EN300-188751-0.5g	1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one	916481-56-6	95%	0.5g	$902.0	2023-09-18
Enamine	EN300-188751-1.0g	1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one	916481-56-6	95%	1g	$1157.0	2023-05-01